Cas no 50693-78-2 (4-Methyl-2-piperazin-1-ylquinoline)

• Product Name: 4-Methyl-2-piperazin-1-ylquinoline
• CAS No: 50693-78-2
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• MDL: MFCD00818513
• CID: 89590
• PubChem ID: 598754
• Update Time: 2025-04-18

4-Methyl-2-piperazin-1-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(piperazin-1-yl)quinoline
• 4-Methyl-2-(1-piperazinyl)quinoline
• 4-METHYL-2-(1-PIPERAZINO)QUINOLINE
• 4-methyl-2-piperazin-1-ylquinoline
• 4-Methyl-2-piperazin-1-yl-quinoline
• MFCD00818513
• AS-62965
• AKOS000301744
• 3WC
• 4-Methyl-2-(Piperazin-1-Yl) Quinoline
• SMR000515910
• Oprea1_006578
• FT-0729369
• Quinoline, 4-methyl-2-(1-piperazino)-
• 4-Methyl-2-(1-piperazinyl)quinoline #
• A871482
• Q27454196
• BNA82721
• SR-01000323802-1
• 50693-78-2
• MLS001208393
• DTXSID00344673
• SCHEMBL4821642
• BDBM50431276
• 4-METHYL-2-PIPERAZINOQUINOLINE
• CHEMBL1559535
• CS-0323028
• HMS1693M19
• SR-01000323802
• 494781-87-2
• ALBB-005448
• AK-968/36843019
• STK347116
• 4-Methyl-2-piperazin-1-ylquinoline

• MDL： MFCD00818513
• Inchi： 1S/C14H17N3/c1-11-10-14(17-8-6-15-7-9-17)16-13-5-3-2-4-12(11)13/h2-5,10,15H,6-9H2,1H3
• InChI Key： LCRABWZMGNEZJV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)C3C=CC=CC=3N=2)CCNCC1

Computed Properties

• Exact Mass: 227.14200
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: Open die
• Density: 1.128
• Boiling Point: 432 °C at 760 mmHg
• Flash Point: 215 °C
• PSA: 28.16000
• LogP: 2.34660
• Solubility: Not determined

4-Methyl-2-piperazin-1-ylquinoline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines